Cas no 1872557-73-7 (4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1872557-73-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5961343
• PubChem ID: 165524617
• Update Time: 2025-05-20

4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde
• 1872557-73-7
• EN300-1292214

• Inchi： 1S/C12H12N2O2/c1-2-16-12-7-13-14(8-12)11-5-3-10(9-15)4-6-11/h3-9H,2H2,1H3
• InChI Key： VOJAFIKUIMNCGC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NN(C=1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde

Introduction to 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1872557-73-7)

4-(4-Ethoxy-1H-pyrazol-1-yl)benzaldehyde, also known by its CAS number 1872557-73-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzaldehydes, which are aromatic aldehydes with a wide range of biological activities. The unique structure of 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde is C₁₃H₁₃N₂O₂, and its molecular weight is approximately 235.25 g/mol. The compound features a benzaldehyde moiety attached to a 4-ethoxy-1H-pyrazole ring, which imparts specific chemical and biological properties. The presence of the ethoxy group on the pyrazole ring enhances the compound's solubility and reactivity, making it an attractive candidate for various synthetic transformations.

In the field of medicinal chemistry, 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(4-ethoxy-1H-pyrazol-1-yl)benzaldehyde has also shown promise in cancer research. A 2023 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

The antioxidant properties of 4-(4-Ethoxy-1H-pyrazol-1-yl)benzaldehyde have also been investigated. Research published in the Journal of Agricultural and Food Chemistry in 2022 found that the compound effectively scavenges free radicals and protects cells from oxidative stress. This property makes it a potential candidate for developing nutraceuticals and cosmeceuticals that aim to improve skin health and prevent aging.

In addition to its biological activities, 4-(4-Ethoxy-1H-pyrazol-1-yl)benzaldehyde is an important building block in organic synthesis. Its reactivity and functional groups allow it to participate in a variety of chemical reactions, such as condensation, reduction, and coupling reactions. These synthetic transformations enable the preparation of complex molecules with diverse applications in materials science, pharmaceuticals, and fine chemicals.

The synthesis of 4-(4-Ethoxy-1H-pyrazol-1-yl)benzaldehyde has been extensively studied, with several efficient methods reported in the literature. One common approach involves the reaction of 4-formylphenylboronic acid with ethyl 3-cyanopyrazole under palladium-catalyzed conditions. Another method involves the condensation of 4-formylaniline with ethyl acetoacetate followed by cyclization to form the pyrazole ring. These synthetic routes provide chemists with flexible options for large-scale production and further derivatization.

The safety profile of 4-(4-Ethoxy-1H-pyrazol-1-y)benzaldehyde is an important consideration for its practical applications. While no significant toxicity has been reported at typical exposure levels, it is essential to handle the compound with appropriate safety measures to prevent skin contact and inhalation. Proper storage conditions, such as keeping it away from heat sources and moisture, are also recommended to maintain its stability and purity.

In conclusion, 4-(4-Ethoxy-1H-pyrazol-1-y)benzaldehyde (CAS No. 1872557-73)-7 is a multifunctional compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific fields.